Cas no 2218441-58-6 ((1R,3s,5S)-6,6-difluorobicyclo3.1.0hexan-3-amine hydrochloride)

(1R,3s,5S)-6,6-difluorobicyclo3.1.0hexan-3-amine hydrochloride structure
2218441-58-6 structure
Product Name:(1R,3s,5S)-6,6-difluorobicyclo3.1.0hexan-3-amine hydrochloride
CAS No:2218441-58-6
MF:C6H10ClF2N
MW:169.60010766983
MDL:MFCD33032226
CID:5654655
PubChem ID:155943821
Update Time:2023-11-25

(1R,3s,5S)-6,6-difluorobicyclo3.1.0hexan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride
    • EN300-27752421
    • (1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride
    • 2218436-83-8
    • 2218441-58-6
    • EN300-27736266
    • (1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amin e hydrochloride
    • (1R,3s,5S)-6,6-difluorobicyclo3.1.0hexan-3-amine hydrochloride
    • MDL: MFCD33032226
    • Inchi: 1S/C6H9F2N.ClH/c7-6(8)4-1-3(9)2-5(4)6;/h3-5H,1-2,9H2;1H/t3?,4-,5+;
    • InChI Key: DDXVVYHUUNFLFN-RSCCPHMWSA-N
    • SMILES: Cl.FC1([C@@H]2CC(C[C@@H]21)N)F

Computed Properties

  • Exact Mass: 169.0469833g/mol
  • Monoisotopic Mass: 169.0469833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 132
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(1R,3s,5S)-6,6-difluorobicyclo3.1.0hexan-3-amine hydrochloride Pricemore >>

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(1R,3s,5S)-6,6-difluorobicyclo3.1.0hexan-3-amine hydrochloride Related Literature

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